What is the complete biosynthetic pathway of Chasmanine?
What is the complete biosynthetic pathway of Chasmanine?
An In-depth Technical Guide on the Biosynthetic Pathway of Chasmanine
For Researchers, Scientists, and Drug Development Professionals
Abstract
Chasmanine is a complex C20-diterpenoid alkaloid (DA) found in plants of the Aconitum genus, notably Aconitum chasmanthum. These compounds are of significant interest due to their potent biological activities. While the complete biosynthetic pathway of Chasmanine has not been fully elucidated, substantial progress has been made in understanding the formation of its core atisine-type skeleton. This guide synthesizes the current knowledge on the biosynthetic route, from the universal terpenoid precursors to the proposed late-stage modifications leading to Chasmanine. It details the key enzyme families involved, outlines the general experimental protocols used for pathway discovery, and presents the available data in a structured format for scientific reference.
Introduction to Diterpenoid Alkaloid Biosynthesis
Diterpenoid alkaloids (DAs) are a large and structurally diverse class of specialized metabolites characterized by a complex nitrogen-containing diterpene skeleton. Their biosynthesis is a multi-stage process that begins with the universal isoprenoid pathway and proceeds through cyclization and extensive functionalization. The C20-DAs, such as those of the atisine type, are considered the foundational precursors for the more structurally complex C19 and C18-DAs.[1][2] The biosynthesis of Chasmanine follows this general paradigm, originating from an atisine-type intermediate. However, the precise enzymatic steps that tailor this core structure into the final Chasmanine molecule are currently an active area of research, with many of the specific enzymes yet to be functionally characterized.[3][4]
The Core Biosynthetic Pathway to the Atisine Skeleton
The formation of Chasmanine can be conceptually divided into three major stages: the assembly of the diterpene precursor, the formation of the core carbon skeleton, and the subsequent modifications including nitrogen incorporation and functional group tailoring.
Stage 1: Formation of the Universal C20 Precursor, Geranylgeranyl Pyrophosphate (GGPP)
Like all diterpenoids, the biosynthesis of Chasmanine begins with the assembly of isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP). These five-carbon building blocks are produced through two primary pathways: the mevalonate (MVA) pathway in the cytosol and the methylerythritol 4-phosphate (MEP) pathway in the plastids.[5][6] Three molecules of IPP are sequentially condensed with one molecule of DMAPP by the enzyme Geranylgeranyl Pyrophosphate Synthase (GGPPS) to yield the 20-carbon precursor, geranylgeranyl pyrophosphate (GGPP) .[4][5]
Stage 2: Diterpene Skeleton Formation via Terpene Synthases (TPS)
The formation of the characteristic polycyclic diterpene scaffold is a critical, branching point in the pathway. This stage is catalyzed by two classes of diterpene synthases (diTPS).
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Class II diTPS (CPS): The linear GGPP is first cyclized by an ent-copalyl diphosphate synthase (CPS) to form the bicyclic intermediate, ent-copalyl diphosphate (ent-CPP) . This is the committed step for the biosynthesis of this class of diterpenoids.[2][3]
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Class I diTPS (KSL): The ent-CPP intermediate is then acted upon by a kaurene synthase-like (KSL) enzyme. For atisine-type alkaloids, specific KSLs catalyze a further cyclization and rearrangement to form the tetracyclic diterpene, ent-atiserene .[2][3]
Recent studies in Aconitum species have successfully identified and functionally characterized several CPS and KSL genes responsible for producing the ent-atiserene skeleton, confirming this as the direct precursor to atisine-type alkaloids.[3]
Stage 3: Nitrogen Incorporation and Formation of the Atisine Core
Following the formation of the ent-atiserene skeleton, a series of oxidative modifications occur, catalyzed primarily by cytochrome P450 monooxygenases (CYP450s). These oxidations prepare the molecule for the incorporation of a nitrogen atom. Isotopic labeling experiments have pointed to L-serine as the likely nitrogen source.[1][7] Through a series of reactions likely involving transaminases, the nitrogen is incorporated to form the characteristic N-bridge, yielding the foundational C20-DA skeleton of atisine .
Stage 4: Proposed Late-Stage Modifications to Yield Chasmanine
The conversion of the atisine scaffold into Chasmanine involves a series of specific tailoring reactions. While the exact enzymes and their sequence of action remain to be definitively proven, these modifications are known to be catalyzed by specific enzyme families based on the structural differences between atisine and Chasmanine. These proposed steps include:
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Hydroxylation: The addition of hydroxyl groups at specific positions is catalyzed by Cytochrome P450s (CYP450s) and potentially 2-oxoglutarate-dependent dioxygenases (2-ODDs) . Transcriptome analyses of Aconitum species have revealed numerous candidate genes from these families that are co-expressed with other pathway genes.[2][8]
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O-Methylation: The hydroxyl groups are subsequently methylated by O-methyltransferases (OMTs) to form the methoxy groups present on the Chasmanine molecule.
The precise combination and order of these hydroxylation and methylation steps confer the final identity of Chasmanine.
Data Presentation: Key Enzymes and Intermediates
While specific quantitative data such as enzyme kinetic parameters (Kcat, Km) for the Chasmanine pathway are not available in the current literature, recent transcriptomic and metabolomic studies have identified key candidate genes and their products.
| Biosynthetic Step | Precursor | Product | Enzyme Class | Candidate Genes (from Aconitum spp.) | Citation(s) |
| C20 Precursor Synthesis | IPP + DMAPP | GGPP | GGPPS | Identified in various Aconitum transcriptomes | [5][9] |
| Diterpene Cyclization (Class II) | GGPP | ent-CPP | ent-CPS | AcCPS family | [2][3] |
| Diterpene Cyclization (Class I) | ent-CPP | ent-atiserene | KSL | AcKSL1, AcKSL2s | [2][3] |
| Nitrogen Incorporation | Oxidized ent-atiserene + L-serine | Atisine Skeleton | Transaminase (TA) | Candidate TAs identified | [1][8] |
| Late-Stage Hydroxylation | Atisine Skeleton | Hydroxylated Intermediates | CYP450, 2-ODD | Numerous candidate CYP and 2-ODD genes | [2][8][10] |
| Late-Stage O-Methylation | Hydroxylated Intermediates | Chasmanine | OMT | Candidate OMT genes identified | [10][11] |
Experimental Protocols: Elucidating the Pathway
The elucidation of complex biosynthetic pathways like that of Chasmanine relies on a multi-disciplinary approach combining genetics, biochemistry, and analytical chemistry. Below are the general methodologies employed in this field.
Transcriptome Analysis and Candidate Gene Identification
This is often the first step in identifying pathway genes in a non-model organism.
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Tissue Selection: Plant tissues known to accumulate high levels of the target alkaloids (e.g., roots of Aconitum) are collected, often alongside tissues with low accumulation for comparative analysis.
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RNA Sequencing: Total RNA is extracted, and next-generation sequencing (e.g., Illumina) and long-read sequencing (e.g., PacBio) are performed to generate a comprehensive transcriptome.[3]
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Bioinformatic Analysis: The assembled transcriptome is annotated by comparing sequences against public databases (NCBI, KEGG, etc.). Genes are identified as candidates based on homology to known biosynthetic enzymes (e.g., TPS, CYP450s, OMTs).
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Co-expression Analysis: Candidate genes whose expression levels are highly correlated with the accumulation of DAs across different tissues or conditions are prioritized for functional characterization.[8]
Heterologous Expression and In Vitro Enzyme Assays
This method is used to confirm the function of candidate genes, particularly for terpene synthases.
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Gene Cloning: The full-length coding sequence of a candidate gene (e.g., a putative CPS or KSL) is amplified via PCR and cloned into an expression vector suitable for E. coli or yeast.
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Protein Expression and Purification: The vector is transformed into the expression host. Protein expression is induced, and the recombinant enzyme is purified, often via an affinity tag (e.g., His-tag).
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Enzymatic Assay: The purified enzyme is incubated in a reaction buffer with its putative substrate (e.g., GGPP for a CPS, or ent-CPP for a KSL) and necessary co-factors (e.g., Mg2+).
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Product Identification: The reaction products are extracted with an organic solvent (e.g., hexane) and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS). The product's mass spectrum is compared to that of an authentic standard to confirm the enzyme's function.[3]
Isotopic Labeling and Metabolite Analysis
Feeding studies using labeled precursors help to trace the metabolic flow and confirm precursor-product relationships.
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Precursor Feeding: A stable isotope-labeled precursor (e.g., L-[13C,15N]Serine) is supplied to plantlets or cell cultures.[1]
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Metabolite Extraction: After an incubation period, metabolites are extracted from the plant tissue.
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LC-MS/MS Analysis: The extract is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The incorporation of the isotope into the downstream target molecule (e.g., Chasmanine) is confirmed by observing a corresponding mass shift, thereby validating the precursor's role in the pathway.[1]
Mandatory Visualizations
The following diagrams illustrate the proposed biosynthetic pathway and a representative experimental workflow.
References
- 1. Approach to the biosynthesis of atisine-type diterpenoid alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Integrated metabolite profiling and transcriptome analysis identify candidate genes involved in diterpenoid alkaloid biosynthesis in Aconitum pendulum - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Functional identification of the terpene synthase family involved in diterpenoid alkaloids biosynthesis in Aconitum carmichaelii - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. mdpi.com [mdpi.com]
- 6. researchgate.net [researchgate.net]
- 7. Cytochrome P450 and O-methyltransferase catalyze the final steps in the biosynthesis of the anti-addictive alkaloid ibogaine from Tabernanthe iboga - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Integrating Metabolomics and Transcriptomics to Unveil Atisine Biosynthesis in Aconitum gymnandrum Maxim - PMC [pmc.ncbi.nlm.nih.gov]
- 9. mdpi.com [mdpi.com]
- 10. Frontiers | Integrated metabolite profiling and transcriptome analysis identify candidate genes involved in diterpenoid alkaloid biosynthesis in Aconitum pendulum [frontiersin.org]
- 11. Frontiers | Integrated metabolite profiling and transcriptome analysis identify candidate genes involved in diterpenoid alkaloid biosynthesis in Aconitum pendulum [frontiersin.org]
